![molecular formula C24H25N7 B3414071 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine CAS No. 946289-39-0](/img/structure/B3414071.png)
2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine
Overview
Description
2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine, also known as BPPA, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. BPPA is a piperazine derivative that has been synthesized and studied for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine is not fully understood, but it is believed to involve interactions with various receptors and enzymes in the body. 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine has been shown to bind to dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. It has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the levels of dopamine and serotonin in the brain, which can have positive effects on mood and behavior. It has also been shown to inhibit the activity of acetylcholinesterase, which can improve cognitive function. In addition, 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine has been shown to have antioxidant properties, which can protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine for lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine is its potential toxicity, which can limit its use in certain experiments. In addition, the mechanism of action of 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Another direction is to explore its effects on other receptors and enzymes in the body, which can provide a better understanding of its mechanism of action. Additionally, future research can focus on developing new synthesis methods for 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine, which can improve its yield and purity.
Scientific Research Applications
2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In neuroscience, 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine has been studied for its effects on the central nervous system, including its potential as a treatment for depression and anxiety. In pharmacology, 2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine has been investigated for its interactions with various receptors and enzymes, including dopamine and serotonin receptors.
properties
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N7/c1-18-7-9-20(10-8-18)27-23-21-22(26-12-11-25-21)28-24(29-23)31-15-13-30(14-16-31)17-19-5-3-2-4-6-19/h2-12H,13-17H2,1H3,(H,26,27,28,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQUMUBIIMVFXGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=NC(=NC3=NC=CN=C32)N4CCN(CC4)CC5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-benzylpiperazin-1-yl)-N-(4-methylphenyl)pteridin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.